Synthetic studies towards congeners of phomactin A. Re-examination of the structure of Sch 49028†
Chemical Communications Pub Date: 2003-10-11 DOI: 10.1039/B310753A
Abstract
The total syntheses of the epoxy cyclic hemiacetal structures 8 and 9, which are isomeric with the structure 6 proposed for the phomactin known as Sch 49028 isolated from the marine fungus Phoma sp. are described. Neither of these structures showed spectroscopic data consistent with those reported for the purported natural product, adding credibility to the proposal that the structure Sch 49028 does not exist in nature and that its
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